Cas no 2098077-16-6 (2-Azido-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-Azido-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one
• CAS No: 2098077-16-6
• MF: C₈H₁₄N₄O₃
• MW: 214.221761226654
• CID: 4774320
• Update Time: 2025-10-29

2-Azido-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one
• 2-azido-1-(3,4-dimethoxypyrrolidin-1-yl)ethanone
• 2-Azido-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C8H14N4O3/c1-14-6-4-12(5-7(6)15-2)8(13)3-10-11-9/h6-7H,3-5H2,1-2H3
• InChI Key： ZARADQLBOARVFI-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(CN=[N+]=[N-])=O)CC1OC

Computed Properties

• Exact Mass: 214.10659032 g/mol
• Monoisotopic Mass: 214.10659032 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.1
• Molecular Weight: 214.22

Additional information on 2-Azido-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one

Introduction to 2-Azido-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one (CAS No. 2098077-16-6)

2-Azido-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 2098077-16-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both azido and dimethoxypyrrolidine functional groups, which contribute to its unique reactivity and potential applications in synthetic chemistry and drug development.

The structure of 2-Azido-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one consists of an ethanone backbone substituted with an azido group at the second carbon and a 3,4-dimethoxypyrrolidin-1-yl moiety at the first carbon. The dimethoxypyrrolidine ring is a key feature, as it introduces both steric and electronic effects that can influence the compound's interactions with biological targets. This structural motif is particularly relevant in the design of bioactive molecules, where the pyrrolidine ring is often employed to mimic natural products or to enhance binding affinity to specific enzymes or receptors.

In recent years, there has been a growing interest in azido-containing compounds due to their utility as versatile intermediates in synthetic chemistry. The azido group (-N₃) is a powerful nucleophile that can undergo various transformations, including cycloadditions, nucleophilic substitutions, and rearrangements, making it a valuable tool for constructing complex molecular architectures. The combination of these reactivity features with the dimethoxypyrrolidine scaffold in 2-Azido-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one suggests potential applications in the synthesis of novel pharmacophores.

One of the most compelling aspects of this compound is its potential role in drug discovery. The 3,4-dimethoxypyrrolidin-1-yl group is known to be present in several bioactive natural products and synthetic drugs, where it contributes to favorable pharmacokinetic properties and target binding specificity. By incorporating this moiety into a molecule with an azido functional group, researchers can explore new chemical space for developing therapeutic agents. For instance, derivatives of this compound could be designed to interact with enzymes involved in metabolic pathways or to modulate signaling pathways relevant to diseases such as cancer or neurodegenerative disorders.

Recent advancements in computational chemistry have enabled more efficient screening of candidate drug molecules. The structural features of 2-Azido-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one make it an attractive candidate for virtual screening campaigns aimed at identifying lead compounds for further optimization. Computational methods such as molecular docking and quantum mechanical calculations can be used to predict the binding affinity of this compound to various biological targets, thereby accelerating the drug discovery process.

The synthesis of 2-Azido-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one presents both challenges and opportunities for synthetic chemists. The presence of the azido group necessitates careful handling under controlled conditions to prevent unwanted side reactions such as decomposition or dimerization. However, modern synthetic techniques have improved our ability to handle such reactive intermediates with precision. Additionally, the dimethoxypyrrolidine ring can be introduced through various synthetic routes, including nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions, which offer flexibility in designing efficient synthetic strategies.

In academic research, 2-Azido-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one has been explored as a building block for more complex molecules. For example, researchers have utilized its azido functionality to construct cyclic structures through [3+2] cycloadditions with dienes or heterocyclic compounds. These reactions can lead to fused ring systems that are common motifs in biologically active natural products. Furthermore, the dimethoxypyrrolidine moiety can serve as a handle for further functionalization via palladium-catalyzed reactions or other transition metal-catalyzed processes.

The pharmaceutical industry has also shown interest in this compound due to its potential therapeutic applications. While no clinical trials have been reported as of yet, preclinical studies suggest that derivatives of 2-Azido-1-(3,4-dimethoxypyrrolidin-1-yl)ethan-1-one could exhibit desirable pharmacological properties. For instance, modifications at the azido group could alter its reactivity while maintaining its ability to interact with biological targets. Similarly, variations around the dimethoxypyrrolidine ring could fine-tune solubility and metabolic stability.

The use of 2-Azido-1-(3,4-dimethoxypyrrolidin-1-y)l ethan - 1 - one (CAS No. 2098077 - 16 - 6 ) also aligns with current trends in medicinal chemistry towards sustainable and green chemistry practices. Many synthetic routes have been developed that minimize waste and reduce hazardous byproducts while maintaining high yields and purity standards. This approach not only improves efficiency but also aligns with regulatory requirements for environmentally friendly chemical processes.

In conclusion, 2 - Azido - 1 - ( 3 , 4 - dim ethoxy pyr rol idin - 1 - yl ) eth an - 1 - one CAS No . 2098077 - 16 - 6 represents a promising compoun d with significant potential for further exploration in pharmaceutical research . Its unique structural features make it a valuable tool for synthetic chemists seeking to develop novel bioactive molecules , while its reactivity allows for diverse applications in drug discovery and medicinal chemistry . As research continues , it is likely that this compound will play an increasingly important role in the development of new therapeutic agents .